![molecular formula C15H14N2S2 B6015884 4-(2-thienyl)-2-thioxo-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile](/img/structure/B6015884.png)
4-(2-thienyl)-2-thioxo-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile
Overview
Description
4-(2-thienyl)-2-thioxo-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H14N2S2 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.05984080 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Compounds related to 4-(2-thienyl)-2-thioxo-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile have been synthesized, with studies detailing their crystal structure determination. This involves the use of three-dimensional X-ray data and refinement by full matrix least squares (Moustafa & Girgis, 2007).
Molecular Configuration Analysis : The molecular structures of synthesized compounds are analyzed, focusing on configurations such as bond lengths and valency angles, which can aid in understanding the chemical behavior and potential applications of these compounds (Moustafa & Girgis, 2007).
Chemical Reactions and Derivative Synthesis
Derivative Formation : Research includes synthesizing derivatives of 2-thioxopyridine-3-carbonitrile, which are used to create a range of heterocyclic compounds. These derivatives serve as synthons for further chemical transformations (Abdel-fattah et al., 2008).
Synthesis of Various Compounds : The synthesized compounds are then transformed into other chemical structures like Schiff’s bases, pyrazole derivatives, urea derivatives, and carbamates, showcasing the versatility of these carbonitrile derivatives in chemical synthesis (Elewa et al., 2021).
Biological and Medicinal Research
- Antimicrobial and Anticancer Properties : Some studies have explored the antimicrobial and anticancer potential of derivatives of this compound. This highlights the potential use of these compounds in medical research and drug development (Elewa et al., 2021).
properties
IUPAC Name |
2-sulfanylidene-4-thiophen-2-yl-1,5,6,7,8,9-hexahydrocyclohepta[b]pyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2S2/c16-9-11-14(13-7-4-8-19-13)10-5-2-1-3-6-12(10)17-15(11)18/h4,7-8H,1-3,5-6H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIHPBGWTWVZZGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)NC(=S)C(=C2C3=CC=CS3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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